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Compound of Interest

1,3,5-Trichloro-2-
Compound Name:
(chloromethyl)benzene

Cat. No.: B098476

This guide provides a comparative analysis of tetrachlorotoluene isomers, focusing on their
chemical identification through CAS numbers and key physicochemical properties. This
information is crucial for researchers, scientists, and professionals in drug development for
accurate compound identification, experimental design, and data interpretation.

Cross-Referencing CAS Numbers for Key
Tetrachlorotoluene Isomers

The accurate identification of chemical isomers is paramount in research and development to
ensure the reproducibility and validity of experimental results. The Chemical Abstracts Service
(CAS) number is a unique identifier assigned to every chemical substance, providing an
unambiguous way to differentiate between isomers. The following table summarizes the CAS
numbers for several prominent ring-substituted tetrachlorotoluene isomers.
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Molecular Weight (

Isomer Name CAS Number Molecular Formula
g/mol )

2,3,4,5-

1006-32-2[1][2][3] C7HaCla 229.92[1][2]
Tetrachlorotoluene
2,3,4,6-

875-40-1[4][5] C7HaCla 229.92[5]
Tetrachlorotoluene
2,3,5,6-

1006-31-1[6][7][8] C7HaCla 229.92[8]

Tetrachlorotoluene

Physicochemical Properties

While detailed experimental data on the performance of these isomers is not readily available
in the public domain, some fundamental physicochemical properties have been reported.
These properties are essential for understanding the behavior of the isomers in various
experimental setting.

Isomer Name Melting Point (°C) Boiling Point (°C)
2,3,4,5-Tetrachlorotoluene 97-98 279.9+35.0
2,3,4,6-Tetrachlorotoluene Not available Not available
2,3,5,6-Tetrachlorotoluene Not available Not available

It is important to note that the boiling point for 2,3,4,5-tetrachlorotoluene is a predicted value.[3]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of specific tetrachlorotoluene
iIsomers are often proprietary or described in specialized literature. However, general
methodologies for the synthesis and analysis of chlorinated toluenes can be adapted for these
specific isomers.

Synthesis
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The synthesis of tetrachlorotoluene isomers typically involves the chlorination of a suitable
toluene precursor. For instance, the preparation of 2,4,5-trichlorotoluene can be achieved by
contacting para-chlorotoluene with chlorine in the presence of a chlorination catalyst.[9] A
similar approach, starting with an appropriately substituted di- or trichlorotoluene, could be
employed to synthesize the desired tetrachlorotoluene isomer. The reaction conditions,
including temperature, catalyst, and reaction time, would need to be optimized to achieve the
desired product with high selectivity and yield. Purification of the final product is typically
achieved through fractional distillation or crystallization.[9]

Analytical Methods

Gas chromatography-mass spectrometry (GC-MS) is a powerful and widely used technique for
the separation and identification of tetrachlorotoluene isomers.[10][11] A general protocol would
involve:

o Sample Preparation: Dissolving the sample mixture in a suitable organic solvent (e.qg.,
pentane, isooctane).[10]

e Gas Chromatography: Injecting the sample into a GC equipped with a capillary column
suitable for separating halogenated aromatic compounds (e.g., a 5% phenyl
methylpolysiloxane column).[10] The oven temperature program would be optimized to
achieve baseline separation of the isomers.

e Mass Spectrometry: The separated isomers are then introduced into a mass spectrometer
for detection and identification. The mass spectrum of each isomer provides a unique
fragmentation pattern that can be used for confirmation.

Isomer ldentification and Classification

The relationship between the different tetrachlorotoluene isomers can be visualized to
understand their structural differences. The following diagram illustrates the classification of the
three isomers for which CAS numbers were identified.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://patents.google.com/patent/US3692850A/en
https://patents.google.com/patent/US3692850A/en
https://www.chromforum.org/viewtopic.php?t=25862
https://www.researchgate.net/publication/351613685_validation_of_a_gas_chromatography-tandem_mass_spectrometry_analytical_method_for_the_monitoring_of_ultra-traces_of_priority_substances_in_surface_waters
https://www.chromforum.org/viewtopic.php?t=25862
https://www.chromforum.org/viewtopic.php?t=25862
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Tetrachlorotoluene Isomers

2,3,4,5-Tetrachlorotoluene 2,3,4,6-Tetrachlorotoluene 2,3,5,6-Tetrachlorotoluene
CAS: 1006-32-2 CAS: 875-40-1 CAS: 1006-31-1

Click to download full resolution via product page

Caption: Classification of Tetrachlorotoluene Isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b098476#cross-referencing-cas-
numbers-for-tetrachlorotoluene-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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